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Compound of Interest

Compound Name: propachlor ESA

Cat. No.: B044558

For researchers, scientists, and drug development professionals engaged in the analysis of
propachlor ethane sulfonic acid (ESA), the accuracy of analytical standards is paramount for
reliable quantification and data integrity. This guide provides a comparative overview of
commercially available propachlor ESA analytical standards and presents a validated
experimental protocol for their use in environmental sample analysis.

Comparison of Propachlor ESA Analytical Standards

The selection of a suitable analytical standard is a critical first step in any quantitative analysis.
The following table summarizes the specifications of propachlor ESA analytical standards
available from prominent suppliers. All listed products are intended for use as reference
materials in analytical laboratories.[1]
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. Product CAS Format/Matr Purity/Grad  Certificatio
Supplier .
Name Number iX e n
Certified
Propachlor ) Reference
AccuStandar ] 100 pg/mL in N ]
ESA Sodium 947601-88-9 Not specified Material
d Methanol
Salt (17034
Class)[2]
LGC Propachlor Neat solid (25 Certificate of
ESA Sodium 947601-88-9 mg, 100 mg, Not specified Analysis
Standards )
Salt 250 mg) available[3]
) Propachlor ) PESTANAL®,
Sigma- ) Analytical )
] ESA 947601-88-9 Neat solid Quality Level
Aldrich standard
PESTANAL® 100[4]
Tested to
P hi High-purit meet
ropachlor igh-puri
HPC g ] - JPUIY ) ] international
ESA sodium Not specified reference High-purity ]
Standards ] quality
salt material _
requirements|
1]

Note: The purity of the standards is a critical factor for accuracy. While not always explicitly
stated in online summaries, it is typically detailed in the Certificate of Analysis provided by the
supplier. Users should always consult this document for precise purity values and uncertainty
estimates.

Experimental Protocol: Analysis of Propachlor ESA
in Water

The following is a detailed methodology for the determination of propachlor ESA in water,
adapted from a validated method developed by the U.S. Geological Survey (USGS). This
method, which employs online solid-phase extraction (SPE) followed by liquid
chromatography/mass spectrometry (LC/MS), is suitable for assessing the performance of
propachlor ESA analytical standards.[5]
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1. Scope: This method is applicable to the determination of dissolved-phase propachlor ESA
in natural water samples (groundwater and surface water).[5][6]

2. Principle: A filtered water sample is passed through an octadecylsilane (C18) solid-phase
extraction cartridge, where propachlor ESA is retained. The analyte is then eluted from the
cartridge and analyzed by LC/MS.[5]

3. Reagents and Standards:

» Propachlor ESA analytical standard: A certified reference standard from a reputable
supplier.

» Reagent water: High-purity water, free of interfering substances.
¢ Methanol, acetonitrile, and other solvents: HPLC or LC/MS grade.
e Formic acid and ammonium acetate: For mobile phase preparation.
4. Instrumentation:
e Automated online SPE system.
e High-performance liquid chromatograph (HPLC) coupled to a mass spectrometer (MS).
e Analytical column: C18 or equivalent.
5. Procedure:
o Sample Preparation: Filter water samples to remove suspended particulate matter.[6]
e Online SPE:
o Condition the SPE cartridge with methanol followed by reagent water.
o Load a specific volume (e.g., 10 mL) of the filtered water sample onto the cartridge.[5]

o Wash the cartridge to remove interfering substances.
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o Elute the trapped propachlor ESA with an appropriate solvent mixture directly into the
LC/MS system.

e LC/MS Analysis:

o Perform chromatographic separation using a suitable gradient of mobile phases (e.qg.,
acetonitrile and water with formic acid or ammonium acetate).

o Detect and quantify propachlor ESA using the mass spectrometer, typically in selected
ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for enhanced selectivity

and sensitivity.

» Calibration: Prepare a series of calibration standards by diluting the propachlor ESA
analytical standard stock solution in reagent water or a matrix blank. Analyze these
standards to generate a calibration curve from which the concentration in unknown samples

can be determined.

6. Method Performance: The USGS method validation provides the following performance
data, which can serve as a benchmark for laboratories implementing this procedure:[5]

e Method Detection Limits (MDLs): Ranged from 0.004 to 0.051 pg/L for acetamide herbicides
and their degradation products.[5]

¢ Mean Recoveries:

o In ground- and surface-water samples, mean recoveries for propachlor and its degradation
products ranged from 62.3% to 117.4%.[5][6]

o In reagent-water samples, mean recoveries ranged from 90.3% to 118.3%.[5]

o The overall mean of the mean recoveries across all matrices and spiking levels ranged
from 89.9% to 100.7%.[5]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the analytical workflow for the determination
of propachlor ESA in water samples using a certified analytical standard.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b044558?utm_src=pdf-body
https://www.benchchem.com/product/b044558?utm_src=pdf-body
https://www.benchchem.com/product/b044558?utm_src=pdf-body
https://pubs.usgs.gov/publication/ofr03173
https://pubs.usgs.gov/publication/ofr03173
https://pubs.usgs.gov/publication/ofr03173
https://pubs.usgs.gov/of/2003/0173/report.pdf
https://pubs.usgs.gov/publication/ofr03173
https://pubs.usgs.gov/publication/ofr03173
https://www.benchchem.com/product/b044558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Standard & Sample Preparation
Procure Certified Prepare Stock Prepare Calibration . N
Propachlor ESA Standard Solution Standards Calibration Run Analysis

[ ) )
‘ | Online Sohd(—gl;z;e LC/MS Analysis

Sample Injection
Collect Water Filter Sample
Sample

Data Processing & Assessment

Assess Accuracy
(Recovery %)

Quantification

l

Click to download full resolution via product page
Caption: Workflow for Propachlor ESA Analysis.

This guide provides a framework for assessing the accuracy of propachlor ESA analytical
standards by comparing available products and detailing a validated analytical method. By
selecting a high-quality, certified standard and implementing a robust analytical procedure,
researchers can ensure the reliability and accuracy of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analytical-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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